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Compound of Interest

Compound Name: alpha-D-Altrofuranose

CAS No.: 41846-93-9

Cat. No.: B15719198

Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds. This guide provides immediate

and essential safety protocols, operational plans, and disposal procedures for alpha-D-
Altrofuranose, a monosaccharide supplied for research purposes. Adherence to these

guidelines is critical for minimizing exposure and ensuring safe laboratory practices.

Hazard Assessment
Alpha-D-Altrofuranose is a carbohydrate. While specific hazard data for alpha-D-
Altrofuranose is not readily available, it is prudent to handle it with the care afforded to other

non-hazardous chemical powders. The primary physical hazard is the potential for dust

formation, which can be irritating if inhaled and may create a combustible dust atmosphere

under certain conditions. It is not classified as a hazardous substance, but good laboratory

practices should always be observed.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment to be used

when handling alpha-D-Altrofuranose to minimize exposure and ensure safety.
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Protection Type Recommended Equipment Specifications & Notes

Eye/Face Protection
Safety glasses with side

shields or safety goggles

Must conform to EN 166 (EU)

or NIOSH (US) standards.[1][2]

A face shield may be required

for tasks with a high risk of

splashing or significant dust

generation.[1][3][4]

Hand Protection Disposable nitrile gloves

Provides adequate protection

against incidental contact. For

prolonged or repeated contact,

consider double-gloving.[1][4]

[5]

Body Protection Laboratory coat

A clean, fully buttoned lab coat

should be worn to protect skin

and clothing.[1][4]

Respiratory Protection N95 respirator or equivalent

Recommended when handling

the powder in poorly ventilated

areas or when dust formation

is likely.[1] Use of a respirator

may require a formal

respiratory protection program,

including fit testing.[4]

Operational Plan: Handling and Storage
Handling:

Ventilation: Always handle alpha-D-Altrofuranose in a well-ventilated area.[1] The use of a

chemical fume hood is the preferred method to control exposure to airborne particles.[5][6][7]

[8]

Preventing Dust Formation: As a fine powder, care should be taken to avoid generating dust.

[1][6][7] Use weighing boats and avoid pouring the powder from a height.[9] If possible,

purchase the chemical in pre-weighed packages.[6][7]
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Hygiene Measures: Practice good industrial hygiene. Wash hands thoroughly with soap and

water after handling and before eating, drinking, or smoking.[1]

Storage:

Temperature: Store at room temperature in a dry, well-ventilated place.[10][11]

Incompatible Materials: Keep away from strong oxidizing agents.[2]

Containers: Keep containers tightly closed when not in use.[2][11]

Spill and Disposal Plan
Spill Cleanup: In the event of a spill, the following steps should be taken:

Ensure Proper PPE: Wear the appropriate personal protective equipment as outlined above

before cleaning the spill.[1]

Avoid Dust Generation: Do not use dry sweeping methods that could aerosolize the powder.

[1]

Containment: Carefully sweep or scoop the spilled material into a suitable, labeled container

for disposal.[1] Wet cleaning methods may also be appropriate.[9]

Ventilation: Ensure the area is well-ventilated during cleanup.[1]

Disposal Protocol: While alpha-D-Altrofuranose is not classified as a hazardous substance, it

should be disposed of as chemical waste in accordance with institutional and local regulations.

[1] Do not dispose of it in the regular trash or down the drain unless specifically permitted by

your institution's environmental health and safety office.[12][13][14][15]

Step-by-Step Disposal:

Collect Waste: Place waste alpha-D-Altrofuranose and any contaminated disposable

materials (e.g., weigh paper, gloves) into a designated and clearly labeled waste container.

[15][16]
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Store Waste: Keep the waste container closed and store it in a designated waste

accumulation area.

Arrange for Pickup: Contact your institution's hazardous waste disposal program to arrange

for pickup and proper disposal.

Below is a workflow diagram for the safe handling and disposal of alpha-D-Altrofuranose.
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Caption: Workflow for Handling and Disposal of alpha-D-Altrofuranose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. fishersci.com [fishersci.com]

3. uah.edu [uah.edu]

4. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

5. uwlax.edu [uwlax.edu]

6. Safety Guidelines For Using Powdered Chemicals [pvschemicals.in]

7. ehs.weill.cornell.edu [ehs.weill.cornell.edu]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15719198/docs?utm_src=pdf-body#essential-safety-and-logistics-for-handling-alpha-d-altrofuranose
https://www.benchchem.com/product/b15719198/docs?utm_src=pdf-body-img#essential-safety-and-logistics-for-handling-alpha-d-altrofuranose
https://www.benchchem.com/product/b15719198/docs?utm_src=pdf-body#essential-safety-and-logistics-for-handling-alpha-d-altrofuranose
https://www.benchchem.com/product/b15719198?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_D_Glucose_1_6_13C2.pdf
https://www.fishersci.com/store/msds?partNumber=AC270960100&productDescription=1+2%3A5+6-DI-O-ISOPROPYLIDENE-AL&vendorId=VN00032119&countryCode=US&language=en
https://www.uah.edu/images/OEHS/researchsafety/07.07.04_lab_ppe_2013.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.uwlax.edu/globalassets/offices-services/ehs/part-d.pdf
https://www.pvschemicals.in/blog/safety-guidelines-for-using-powdered-chemicals_4987.htm
https://ehs.weill.cornell.edu/sites/default/files/powderweighing.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15719198?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. Safety Rules in Chemical Laboratories: A Practical Guide | US [sdsmanager.com]

9. ehs.wisc.edu [ehs.wisc.edu]

10. WERCS Studio - Application Error [assets.thermofisher.com]

11. WERCS Studio - Application Error [assets.thermofisher.com]

12. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and
Safety [ehs.cornell.edu]

13. sfasu.edu [sfasu.edu]

14. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public &
Environmental Health: Environmental Health & Safety: Protect IU: Indiana University
[protect.iu.edu]

15. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]

16. sites.rowan.edu [sites.rowan.edu]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling alpha-D-
Altrofuranose]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15719198/docs#essential-safety-and-logistics-for-
handling-alpha-d-altrofuranose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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